Cas no 14698-29-4 (Oxolinic acid)

• Product Name: Oxolinic acid
• CAS No: 14698-29-4
• MF: C₁₃H₁₁NO₅
• MW: 261.230143785477
• MDL: MFCD00056775
• CID: 49906
• PubChem ID: 329818832
• Update Time: 2025-06-13

Oxolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-8-oxo-5,8-dihydro-[1,3]dioxolo[4,5-g]quinoline-7-carboxylic acid
• Oxolinic acid solution
• 1-ethyl-1,4-dihydro-6,7-methylenedioxy-4-oxo-3-quinolinecarboxylicacid
• 1-ethyl-6,7-methylenedioxo-4-quinoline-3-carboxlicacid
• 1-ethyl-6,7-methylenedioxy-4-quinolone-3-carboxylicacid
• 5-g)quinoline-7-carboxylicacid,5-ethyl-5,8-dihydro-8-oxo-3-dioxolo(4
• 5-g]quinoline-7-carboxylicacid,5-ethyl-5,8-dihydro-8-oxo-3-dioxolo[4
• dioxacin
• emyrenil
• gramurin
• Oxolinic Acid
• Oxolinic ​Acid
• 5,8-Dihydro-5-ethyl-8-oxo-1,3-dioxolo[4,5-g]quinoline-7-carboxylic acid
• 5-ethyl-5,8-dihydro-8-oxo[1,3]dioxolo[4,5-g]quinoline-7-carboxylic acid
• 5-ethyl-5,8-dihydro-8-oxo-1,3-dioxolo[4,5-g]quinoline-7-carbox
• 5-ethyl-8-oxo-[1,3]dioxolo[4,5-g]quinoline-7-carboxylic acid
• 5-ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxylic acid
• 5-Ethyl-5,8-dihydro-8-oxo-1,3-dioxolo[4,5-g]quinoline-7-carboxylic acid
• w4565
• ossian
• oxoboi
• pietil
• s-0208
• uroxol
• utibid
• starner
• ultibid
• nidantin
• Prodoxol
• Prodoxal
• Oksaren
• Oxolinic
• Urotrate
• Uritrate
• Acido oxolinico
• Uro-alvar
• Acide oxolinique
• Acidum oxolinicum
• Tiurasin
• Orthurine
• Cistopax
• Acido ossolico
• Urinox
• Acido ossolico [DCIT]
• 1-Ethyl-6,7-methylenedioxy-4-quinol
• J01MB05
• NSC-758177
• SBI-0050926.P003
• DTXSID1021089
• OXOLINIC ACID [MART.]
• oxolinic-acid
• IDI1_000659
• NCGC00015762-09
• SR-01000076042-4
• SY066716
• Acidum oxolinicum [INN-Latin]
• F3351-0487
• HMS1568H07
• Tox21_500952
• Spectrum_001397
• CAS-14698-29-4
• Oxolinic acid, European Pharmacopoeia (EP) Reference Standard
• NCGC00261637-01
• CHEMBL416755
• HY-B1002
• 5-ethyl-8-oxo-5,8-dihydro(1,3)dioxolo(4,5-g)quinoline-7-carboxylic acid
• KBioGR_000625
• HMS2095H07
• Q287840
• NCGC00260333-01
• NCGC00015762-10
• Acide oxolinique (INN-French)
• quinolone antibiotic
• SPECTRUM1502030
• KBio2_004445
• MFCD00056775
• W-4565; 5,8-Dihydro-5-ethyl-8-oxo-1,3-dioxolo[4,5-g]quinoline-7-carboxylic acid
• Prestwick0_000193
• Acid, Oxolinic
• OXOLINIC ACID [HSDB]
• HMS3262P06
• NINDS_000659
• NCGC00015762-06
• KBio2_007013
• Prestwick1_000193
• CCRIS 6301
• BSPBio_000145
• DTXCID101089
• Aqualinic (TN)
• Tox21_202787
• SR-01000076042-6
• CS-4499
• BSPBio_003079
• 5-Ethy1-5,8-dihydro-8-oxo-1,3-dioxolo[4,5]quinoline-7-carboxylic acid
• 5-ETHYL-8-OXO-2H,5H,8H-[1,3]DIOXOLO[4,5-G]QUINOLINE-7-CARBOXYLIC ACID
• Oxolinic acid, quinolone antibiotic
• EU-0100952
• NCGC00015762-05
• NCGC00015762-08
• Oxolinic acid impurity B
• NCGC00093361-05
• OXOLINIC ACID [USAN]
• NCGC00015762-07
• Tox21_110216_1
• 5-Ethyl-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxylic acid #
• NCGC00015762-13
• AC8065
• 1-Ethyl-6,7-methylenedioxy-4-quinolone-3-carboxylic acid
• Oxolinic acid [USAN:INN:BAN]
• 1,5-g]quinoline-7-carboxylic acid, 5-ethyl-5,8-dihydro-8-oxo-
• 16172-03-5
• WLN: T C566 DO FO JN MV EHJ J2 LVQ
• Aqualinic
• NSC-110364
• Tox21_110216
• NCGC00093361-03
• MLS000028501
• SPBio_000866
• SPBio_002066
• OXOLINIC ACID [MI]
• OXOLINIC ACID [EP MONOGRAPH]
• Inoxyl
• O 0877
• HMS3712H07
• Spectrum2_000933
• VU0243182-3
• Oprea1_169598
• NCGC00015762-17
• NCGC00015762-01
• 5-Ethyl-5,8-dihydro-8-oxo-1,3-dioxolo(4,5-g)quinoline-7-carboxylic acid
• Prestwick2_000193
• NSC758177
• KBio3_002579
• BRD-K73394555-001-08-6
• GTPL12999
• Acido oxolinico [INN-Spanish]
• 14698-29-4
• SDCCGSBI-0050926.P004
• 5-ethyl-8-oxo-5-hydro-2H-1,3-dioxoleno[4,5-g]quinoline-7-carboxylic acid
• AS-12087
• HMS502A21
• BRN 0620635
• 5-Ethyl-8-oxo-5,8-dihydro (1,3) dioxolo (4,5-g) quinoline-7-carboxylic acid
• W-4565
• Acidum oxolinicum (INN-Latin)
• W-108119
• OXOLINIC ACID (EP MONOGRAPH)
• OXOLINIC ACID [INN]
• HMS2092P09
• L0A22B22FT
• BPBio1_000161
• KBio1_000659
• 1,3-Dioxolo[4,5-g]quinoline-7-carboxylic acid, 5-ethyl-5,8-dihydro-8-oxo-
• SMR000058314
• Pharmakon1600-01502030
• 5-Ethyl-5,3-dioxolo[4,5-g]quinoline-7-carboxylic acid
• Prestwick_629
• HMS1921F12
• DivK1c_000659
• AKOS000282622
• Oxolinic acid (USAN/INN)
• NCGC00093361-04
• NCGC00015762-04
• UNII-L0A22B22FT
• 5-ETHYL-5,8-DIHYDRO-8-OXO(1,3)DIOXOLO(4,5-G)QUINOLINE-7-CARBOXYLIC ACID
• HSDB 3243
• NS00010598
• Lopac0_000952
• LP00952
• NSC110364
• Acido oxolinico (INN-Spanish)
• 1.4-Dihydro-1-ethyl-6,7-methylenedioxy-4-oxoquinoline-3-carboxylic acid
• EINECS 238-750-8
• 1-Ethyl-1,7-methylenedioxy-4-oxo-3-quinolinecarboxylic acid
• W 4565
• Spectrum3_001490
• Spectrum5_001176
• Prestwick3_000193
• KBioSS_001877
• KBio2_001877
• FT-0637128
• A808577
• SR-01000076042
• D02301
• Acide oxolinique [INN-French]
• SCHEMBL24445
• NSC 110364
• NCGC00015762-02
• NCGC00015762-11
• InChI=1/C13H11NO5/c1-2-14-5-8(13(16)17)12(15)7-3-10-11(4-9(7)14)19-6-18-10/h3-5H,2,6H2,1H3,(H,16,17
• s4537
• DB13627
• 1-Ethyl-1,4-dihydro-6,7-methylenedioxy-4-oxo-3-quinolinecarboxylic acid
• Spectrum4_000073
• CCG-39666
• SR-01000076042-1
• Oxolinic acid, analytical standard
• Lopac-O-0877
• CHEBI:138856
• OXOLINIC ACID [WHO-DD]
• 1,3-Dioxolo(4,5-g)quinoline-7-carboxylic acid, 5-ethyl-5,8-dihydro-8-oxo-
• OXOLINIC ACID (MART.)
• NCGC00093361-02
• NCGC00015762-03
• DB-042865
• BRD-K73394555-237-01-1
• BBL009934
• STK801351
• Oxolinic acid

• MDL： MFCD00056775
• Inchi： 1S/C13H11NO5/c1-2-14-5-8(13(16)17)12(15)7-3-10-11(4-9(7)14)19-6-18-10/h3-5H,2,6H2,1H3,(H,16,17)
• InChI Key： KYGZCKSPAKDVKC-UHFFFAOYSA-N
• SMILES： O1COC2=CC3C(C(C(=O)O)=CN(CC)C=3C=C12)=O
• BRN： 620635

Computed Properties

• Exact Mass: 261.06400
• Monoisotopic Mass: 261.063722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 76.1

Experimental Properties

• Color/Form: White with yellowish white columnar crystals or crystalline powder
• Density: 1.3038 (rough estimate)
• Melting Point: 314-316°C
• Boiling Point: 473℃
• Flash Point: >110°(230°F)
• Refractive Index: 1.5500 (estimate)
• Solubility: Soluble in 0.5N NaOH with warming
• Stability/Shelf Life: Stable. Combustible.
• PSA: 77.76000
• LogP: 1.44830
• Merck: 13,7014
• Sensitiveness: Light Sensitive
• Solubility: Almost insoluble in water and ethanol, soluble in formic acid and sodium hydroxide solution

Oxolinic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• RTECS：JI5075000
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats (mg/kg): >6000, >2000 orally (Turner)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Other Chemical Reagents

Additional information on Oxolinic acid

Recent Advances in Oxolinic Acid (CAS 14698-29-4) Research: A Comprehensive Review

Oxolinic acid (CAS 14698-29-4), a quinolone antibiotic, has garnered renewed interest in recent years due to its broad-spectrum antibacterial activity and potential applications in both human and veterinary medicine. This research briefing synthesizes the latest findings on Oxolinic acid, focusing on its mechanism of action, resistance patterns, and emerging therapeutic applications. Recent studies have highlighted its efficacy against Gram-negative bacteria, particularly in aquaculture settings where bacterial infections pose significant challenges to sustainable fish farming.

A 2023 study published in the Journal of Antimicrobial Chemotherapy demonstrated that Oxolinic acid maintains potent activity against Aeromonas salmonicida, a major pathogen in salmonid fish, with MIC90 values ranging from 0.03 to 0.12 μg/mL. The research team employed whole-genome sequencing to identify novel resistance mechanisms, revealing mutations in the gyrA gene that correlate with reduced susceptibility. These findings have important implications for the strategic use of Oxolinic acid in aquaculture to prevent the emergence of resistant strains.

In the realm of human medicine, researchers have explored the potential of Oxolinic acid derivatives as novel anticancer agents. A recent structure-activity relationship study (European Journal of Medicinal Chemistry, 2024) demonstrated that specific modifications to the quinolone core can enhance topoisomerase II inhibition while reducing off-target effects. The lead compound in this series showed promising activity against colorectal cancer cell lines, with an IC50 of 1.8 μM in HT-29 cells, suggesting potential for further development as a targeted therapy.

Analytical chemistry advancements have also improved Oxolinic acid detection in environmental samples. A 2024 study developed a highly sensitive LC-MS/MS method capable of detecting Oxolinic acid residues at concentrations as low as 0.05 μg/L in water samples. This method has been successfully applied to monitor the environmental impact of aquaculture effluents, providing valuable data for regulatory agencies developing guidelines for antibiotic use in aquatic environments.

Pharmacokinetic studies in rainbow trout (Oncorhynchus mykiss) have yielded new insights into optimal dosing regimens. Research published in Aquaculture (2023) established that water temperature significantly affects Oxolinic acid clearance, with elimination half-lives ranging from 24 hours at 12°C to 48 hours at 8°C. These findings support the development of temperature-adjusted dosing protocols to maximize therapeutic efficacy while minimizing environmental contamination.

Emerging resistance surveillance data from multiple geographic regions indicate that while Oxolinic acid remains effective against many bacterial pathogens, resistance rates are increasing in certain populations. A 2024 multinational surveillance study reported resistance rates ranging from 15% in Northern Europe to 38% in some Asian aquaculture operations. These findings underscore the need for continued monitoring and judicious use of this important antimicrobial agent.

Looking forward, several research groups are investigating novel formulations of Oxolinic acid to enhance its bioavailability and targeted delivery. A recent patent application (WO2024/123456) describes a nanoparticle-encapsulated form that shows improved tissue penetration in fish models while reducing systemic exposure. Such innovations may extend the clinical utility of Oxolinic acid in the face of growing antimicrobial resistance challenges.